Cas no 13137-99-0 (4-[(1-Phenyl-1H-tetrazol-5-yl)sulfanyl]butan-2-one)

• Product Name: 4-[(1-Phenyl-1H-tetrazol-5-yl)sulfanyl]butan-2-one
• CAS No: 13137-99-0
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 2770192
• PubChem ID: 20252584
• Update Time: 2025-04-21

4-[(1-Phenyl-1H-tetrazol-5-yl)sulfanyl]butan-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10998726
• AKOS005898864
• DTXSID90604152
• 13137-99-0
• 4-[(1-Phenyl-1H-tetrazol-5-yl)sulfanyl]butan-2-one

• Inchi： 1S/C11H12N4OS/c1-9(16)7-8-17-11-12-13-14-15(11)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： WEBYDXHPJADMTC-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C1C=CC=CC=1)CCC(C)=O

Computed Properties

• Exact Mass: 248.07318219Da
• Monoisotopic Mass: 248.07318219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86Ų